Cas no 30923-82-1 (Benzenemethanamine,N-(1,1-dimethylethyl)-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine,N-(1,1-dimethylethyl)-N-(phenylmethyl)-
• CAS No: 30923-82-1
• MF: C₁₈H₂₃N
• MW: 253.38192486763
• CID: 316902
• PubChem ID: 98601
• Update Time: 2025-04-19

Benzenemethanamine,N-(1,1-dimethylethyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(1,1-dimethylethyl)-N-(phenylmethyl)-
• N,N-dibenzyl-2-methylpropan-2-amine
• AC1L40AB
• AC1Q4TVM
• AR-1K1791
• CTK4G6146
• Dibenzyl-tert-butyl-amin
• dibenzyl-tert-butyl-amine
• EINECS 250-389-8
• N,N-Dibenzyl-N-tert-butylamine
• N,N-Dibenzyl-t-butylamine
• N,N-dibenzyl-tert-butylamine
• NSC151990
• N-tert-Butyldibenzylamine
• SureCN5962473
• tert-butyldibenzylamine
• SCHEMBL5962473
• NSC-151990
• DIBENZYL(TERT-BUTYL)AMINE
• DTXSID00184915
• NSC 151990
• t-butyldibenzylamine
• PPFYOXKDKHANSL-UHFFFAOYSA-N
• E8UK988593
• N-(1,1-Dimethylethyl)-N-(phenylmethyl)benzenemethanamine
• Benzenemethanamine, N-(1,1-dimethylethyl)-N-(phenylmethyl)-
• NS00028994
• N,N-Dibenzyl-2-methyl-2-propanamine #
• 30923-82-1
• E83741

• Inchi： 1S/C18H23N/c1-18(2,3)19(14-16-10-6-4-7-11-16)15-17-12-8-5-9-13-17/h4-13H,14-15H2,1-3H3
• InChI Key： PPFYOXKDKHANSL-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 253.18319
• Monoisotopic Mass: 253.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 4.48730